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Cat. No.: B1346484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ureidosuccinic acid, also known as N-carbamoyl-DL-aspartic acid, is a key intermediate in

the de novo pyrimidine biosynthesis pathway.[1][2] This pathway is essential for the synthesis

of nucleotides, which are the building blocks of DNA and RNA. As such, ureidosuccinic acid
and the enzymes involved in its metabolism are critical for cell growth and proliferation. In the

context of drug development, particularly in oncology, targeting pyrimidine biosynthesis is a

well-established therapeutic strategy. High-purity ureidosuccinic acid is a valuable research

tool for studying this pathway, investigating the mechanisms of action of drugs that target it,

and for developing novel therapeutic agents.

This document provides a comprehensive overview of commercial suppliers of high-purity

ureidosuccinic acid, along with detailed application notes and experimental protocols for its

use in a research setting.

Commercial Suppliers of High-Purity Ureidosuccinic
Acid
A number of reputable suppliers offer high-purity ureidosuccinic acid suitable for research

purposes. The following table summarizes the key specifications from several prominent
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vendors to facilitate comparison. Researchers are advised to consult the suppliers' websites

and certificates of analysis for the most up-to-date information.

Supplier
Catalog
Number

Purity
CAS
Number

Molecular
Weight

Solubility

Selleck

Chemicals
S6259 99.33% 923-37-5 176.13

DMSO: 35

mg/mL

(198.71 mM)

[3]

Cayman

Chemical
34126 ≥95% 923-37-5 176.1

DMF: 1

mg/mL,

DMSO: 1

mg/mL, PBS

(pH 7.2): 1

mg/mL[4]

InvivoChem V85562 ≥98%
13184-27-5

(L-form)
176.13

Typically

soluble in

DMSO (e.g.,

10 mM)

MedKoo 464824 >98% 923-37-5 176.13
To be

determined

Sigma-

Aldrich
69037

98.0-102.0%

(T)
923-37-5 176.13 Not specified

Signaling Pathway
Ureidosuccinic acid is a central metabolite in the de novo pyrimidine biosynthesis pathway.

The diagram below illustrates the key steps in this pathway, highlighting the position of

ureidosuccinic acid.
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Caption: De novo pyrimidine biosynthesis pathway highlighting the role of ureidosuccinic
acid.

Experimental Protocols
Preparation of Stock Solutions
It is crucial to prepare stock solutions of ureidosuccinic acid correctly to ensure accurate and

reproducible experimental results.

Materials:

High-purity ureidosuccinic acid powder

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.2

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer
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Sonicator (optional)

Protocol for DMSO Stock Solution (e.g., 100 mM):

Weigh out the required amount of ureidosuccinic acid powder in a sterile microcentrifuge

tube. For a 100 mM stock solution, this would be 17.613 mg for 1 mL of DMSO.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication may be required to aid dissolution.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol for Aqueous Solution (e.g., 1 mg/mL in PBS):

Weigh out 1 mg of ureidosuccinic acid powder.

Add 1 mL of sterile PBS (pH 7.2).

Vortex until the solid is fully dissolved.

It is recommended to prepare aqueous solutions fresh for each experiment as their long-term

stability may be limited.[4]

In Vitro Application: Rescue of PALA-Induced
Cytotoxicity
N-(Phosphonacetyl)-L-aspartate (PALA) is a potent inhibitor of aspartate transcarbamoylase

(ATCase), the enzyme that catalyzes the formation of ureidosuccinic acid. PALA's antitumor

activity stems from the depletion of the pyrimidine nucleotide pool. Ureidosuccinic acid can be

used in cell culture experiments to "rescue" cells from the cytotoxic effects of PALA by

replenishing the downstream metabolites in the pyrimidine biosynthesis pathway.

Materials:
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Cancer cell line of interest (e.g., L1210 murine leukemia cells)

Complete cell culture medium

PALA

Ureidosuccinic acid stock solution

96-well cell culture plates

Cell viability assay reagent (e.g., MTT, resazurin, or CellTiter-Glo®)

Plate reader

Experimental Workflow:
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with PALA and/or
Ureidosuccinic Acid

Incubate for 48-72 hours

Add cell viability reagent

Incubate as per assay instructions

Measure signal (e.g., absorbance,
fluorescence, luminescence)

Analyze data and determine
cell viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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